Cas no 105438-07-1 ((3-decyl-1,4-dioxonaphthalen-2-yl) Acetate)

• Product name: (3-decyl-1,4-dioxonaphthalen-2-yl) Acetate
• CAS No: 105438-07-1
• MF: C₂₂H₂₈O₄
• MW: 356.455327033997
• CID: 1153554
• PubChem ID: 71333527

(3-decyl-1,4-dioxonaphthalen-2-yl) Acetate Chemical and Physical Properties

Names and Identifiers

• (3-decyl-1,4-dioxonaphthalen-2-yl) Acetate
• 2-acetoxy-3-n-decyl-1,4-naphthoquinone
• CHEMBL2203494
• ACMC-20m89t
• CTK0G5480
• 2-Acetoxy-3-decyl-[1,4]naphthochinon
• 2-acetoxy-3-decyl-[1,4]naphthoquinone
• 1,4-Naphthalenedione, 2-(acetyloxy)-3-decyl-
• 2-acetoxy-3-n-decyl-1,4-naphthoquinone; CHEMBL2203494; ACMC-20m89t; CTK0G5480; 2-Acetoxy-3-decyl-[1,4]naphthochinon; 2-acetoxy-3-decyl-[1,4]naphthoquinone; 1,4-Naphthalenedione, 2-(acetyloxy)-3-decyl-;
• 3-Decyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl acetate
• DTXSID40761769
• 105438-07-1

• Inchi： InChI=1S/C22H28O4/c1-3-4-5-6-7-8-9-10-15-19-20(24)17-13-11-12-14-18(17)21(25)22(19)26-16(2)23/h11-14H,3-10,15H2,1-2H3
• InChI Key： VLEOPPXCEQRRMI-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC1=C(C(=O)C2=CC=CC=C2C1=O)OC(=O)C

Computed Properties

• Exact Mass: 356.19884
• Monoisotopic Mass: 356.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų
• XLogP3: 6.6

Experimental Properties

• PSA: 60.44